Cas no 51749-28-1 (Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-)
51749-28-1 structure
Product Name:Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-
CAS No:51749-28-1
MF:C26H37NO
MW:379.578087568283
MDL:MFCD00043707
CID:380801
PubChem ID:142879
Update Time:2025-04-19
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-
- N-(4-butylphenyl)-1-(4-nonoxyphenyl)methanimine
- P-NONYLOXYBENZYLIDENE P-BUTYLANILINE
- 4-Butyl-N-((E)-[4-(nonyloxy)phenyl]methylidene)aniline
- SCHEMBL12416632
- P-NONYLOXYBENZYLIDENEP-BUTYLANILINE
- AKOS004908234
- (E)-4-butyl-N-(4-(nonyloxy)benzylidene)aniline
- 51749-28-1
- MFCD00043707
- 4-Butyl-N-((E)-[4-(nonyloxy)phenyl]methylidene)aniline #
- p-Nonyloxybenzylidene-p-butylaniline
- CJGFFRVFUUEUNN-HPNDGRJYSA-N
- FT-0676050
-
- MDL: MFCD00043707
- Inchi: 1S/C26H37NO/c1-3-5-7-8-9-10-11-21-28-26-19-15-24(16-20-26)22-27-25-17-13-23(14-18-25)12-6-4-2/h13-20,22H,3-12,21H2,1-2H3/b27-22+
- InChI Key: CJGFFRVFUUEUNN-HPNDGRJYSA-N
- SMILES: O(C1C=CC(/C=N/C2C=CC(=CC=2)CCCC)=CC=1)CCCCCCCCC
Computed Properties
- Exact Mass: 379.28800
- Monoisotopic Mass: 379.287514804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: 222-225℃
- Boiling Point: 505.2±43.0 °C at 760 mmHg
- Flash Point: 207.5±20.7 °C
- PSA: 21.59000
- LogP: 7.90920
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357603-1 g |
p-Nonyloxybenzylidene p-butylaniline |
51749-28-1 | 1g |
€129.70 | 2022-08-31 | ||
| abcr | AB357603-1g |
p-Nonyloxybenzylidene p-butylaniline; . |
51749-28-1 | 1g |
€141.50 | 2023-09-06 | ||
| A2B Chem LLC | AG17976-1g |
P-NONYLOXYBENZYLIDENE P-BUTYLANILINE |
51749-28-1 | 1g |
$107.00 | 2024-04-19 | ||
| 1PlusChem | 1P00D9G8-1g |
P-NONYLOXYBENZYLIDENE P-BUTYLANILINE |
51749-28-1 | 1g |
$114.00 | 2024-04-30 |
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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